Cas no 11050-21-8 (Ciguatoxin)

• Product Name: Ciguatoxin
• CAS No: 11050-21-8
• MF: C₆₀H₈₆O₁₉
• MW: 1111.31346082687
• CID: 142829
• PubChem ID: 5311333
• Update Time: 2025-04-19

Ciguatoxin Chemical and Physical Properties

Names and Identifiers

• Ciguatoxin
• (2R,2'R,3a'S,4S,4a'R,5'S,6'S,6a'S,9'S,10'S,10a'R,11a'S,12a'R,13a'S,14a'R,15a'S,17'Z,19a'R,20a'S,22a'R,23a'S,24'R,24a'R,26'R,29a'S,30a'R,31a'S,32a'R,34a'S,35a'R,37'R,37a'S,38a'R)-26'-[(1E,3S)-3,4-dihydroxybut-1-en-1-yl]-2',5',9',10',37a'-pentamethyl-1',3',3a',4,4a',5,5',6',6a',9',10',10a',11a',12',12a',13a',14',14a',15a',16',19',19a',20a',22a',23a',24',24a',26',29',29a',30a',31',31a',32a',34a',35a',36',37',37a',38a'-tetraco
• CIGUERATOXIN
• ciguatoxin CTX1B
• 2UKQ3B7696
• ciguatoxin-1
• CTX 1
• Ciguatoxin CTX 1
• DTXSID3042637
• 11050-21-8
• HSDB 7241
• CTX-1 [MI]
• Spiro(furan-2(3H),2'(3'H)-oxepino(2'''',3'''':5''',6''')pyrano(2''',3''':5'',6'')pyrano(2'',3'':6',7')oxepino(2',3':6,7)oxepino(3,2-b)pyrano(2''''',3''''':6'''',7'''')oxepino(2'''',3'''':5''',6''')pyrano(2''',3''':7'',8'')oxocino(2'',3'':5',6')pyrano(2',3':6,7)oxepino(2,3-h)oxonin), ciguatoxin deriv.
• Pacific ciguatoxin-1
• Ciguatoxin 1
• Ciguatoxins
• Ciguatoxin I
• Q4387413
• Pacific ciguatoxin 1
• UNII-2UKQ3B7696
• CHEBI:36467
• SCHEMBL13303026
• P-CTX-1
• P-CTX 1
• Ciguatoxin 1B

• Inchi： 1S/C60H86O19/c1-28-19-42-44(22-48-54(76-42)30(3)52(65)58-55(77-48)29(2)31(4)60(79-58)25-33(63)27-67-60)73-46-24-51-59(5,78-47(46)20-28)50(64)23-45-36(74-51)11-7-6-10-35-37(71-45)15-16-39-38(69-35)17-18-40-43(70-39)21-49-57(75-40)53(66)56-41(72-49)12-8-9-34(68-56)14-13-32(62)26-61/h6-9,13-18,28-58,61-66H,10-12,19-27H2,1-5H3/b7-6-,14-13+/t28-,29+,30+,31+,32+,33+,34-,35-,36+,37+,38+,39-,40-,41+,42+,43+,44-,45-,46+,47-,48+,49-,50-,51-,52+,53-,54-,55-,56+,57-,58+,59+,60-/m1/s1
• InChI Key： VYVRIXWNTVOIRD-LRHBOZQDSA-N
• SMILES： O1[C@H]2C[C@@H]3[C@H](C[C@@H](C)C[C@@H]4[C@H](C[C@@H]5[C@](C)([C@@H](C[C@@H]6[C@H](CC=CC[C@@H]7[C@H](C=C[C@@H]8[C@H](C=C[C@@H]9[C@H](C[C@@H]%10[C@H]([C@@H]([C@@H]%11[C@H](CC=C[C@H](/C=C/[C@@H](CO)O)O%11)O%10)O)O9)O8)O7)O6)O5)O)O4)O3)O[C@@H]2[C@@H](C)[C@@H]([C@H]2[C@H]1[C@@H](C)[C@H](C)[C@@]1(C[C@@H](CO1)O)O2)O |c:20|

Computed Properties

• Exact Mass: 1110.57633051g/mol
• Monoisotopic Mass: 1110.57633051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 79
• Rotatable Bond Count: 3
• Complexity: 2300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 33
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 241Ų

Ciguatoxin Security Information

• Toxicity：LD50 i.p. in mice: 0.25 mg/kg (Lewis 1991)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Ciguatera toxins Ciguatera toxins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Ciguatera toxins